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Glycerophosphocholines

Glycerophosphocholines are a class of phospholipids that play crucial roles in cell membrane structure and function. These compounds are derived from glycerol, choline, and phosphate groups. They serve as essential components of biological membranes, contributing to their fluidity and integrity. Glycerophosphocholines have applications in various fields such as pharmaceuticals, cosmetics, and food additives. In pharmaceutical formulations, they can enhance drug delivery efficiency by stabilizing lipid-based carriers. For cosmetic products, these compounds improve skin barrier function and moisturization properties. Additionally, in the food industry, glycerophosphocholines are used as emulsifiers to ensure product stability and texture. Due to their unique physicochemical properties, glycerophosphocholines offer a wide range of potential uses across multiple industries.
Glycerophosphocholines
Phosphatidylcholines 1-alkyl,2-acylglycero-3-phosphocholines Lysophosphatidylcholines Dialkylglycerol-3-phosphocholines 1-(1Z-alkenyl),2-acyl-glycerophosphocholines Monoalkylglycerophosphocholines
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